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4-Chloro Maraviroc 4-Chloro Maraviroc
Brand Name: Vulcanchem
CAS No.: 1391048-05-7
VCID: VC0120971
InChI: InChI=1S/C29H41ClFN5O/c1-19(2)27-34-33-20(3)36(27)25-17-23-9-10-24(18-25)35(23)16-13-26(21-7-5-4-6-8-21)32-28(37)22-11-14-29(30,31)15-12-22/h4-8,19,22-26H,9-18H2,1-3H3,(H,32,37)/t22?,23?,24?,25?,26-,29?/m0/s1
SMILES: CC1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=CC=C4)NC(=O)C5CCC(CC5)(F)Cl)C(C)C
Molecular Formula: C29H41ClFN5O
Molecular Weight: 530.129

4-Chloro Maraviroc

CAS No.: 1391048-05-7

Reference Standards

VCID: VC0120971

Molecular Formula: C29H41ClFN5O

Molecular Weight: 530.129

4-Chloro Maraviroc - 1391048-05-7

CAS No. 1391048-05-7
Product Name 4-Chloro Maraviroc
Molecular Formula C29H41ClFN5O
Molecular Weight 530.129
IUPAC Name 4-chloro-4-fluoro-N-[(1S)-3-[3-(3-methyl-5-propan-2-yl-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octan-8-yl]-1-phenylpropyl]cyclohexane-1-carboxamide
Standard InChI InChI=1S/C29H41ClFN5O/c1-19(2)27-34-33-20(3)36(27)25-17-23-9-10-24(18-25)35(23)16-13-26(21-7-5-4-6-8-21)32-28(37)22-11-14-29(30,31)15-12-22/h4-8,19,22-26H,9-18H2,1-3H3,(H,32,37)/t22?,23?,24?,25?,26-,29?/m0/s1
Standard InChIKey NMLZEJRCFABHBR-XIXIKTKPSA-N
SMILES CC1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=CC=C4)NC(=O)C5CCC(CC5)(F)Cl)C(C)C
Synonyms 4-Chloro-4-fluoro-N-[(1S)-3-[(3-exo)-3-[3-methyl-5-(1-methylethyl)-4H-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]oct-8-yl]-1-phenylpropyl]cyclohexanecarboxamide;
PubChem Compound 71314752
Last Modified Nov 11 2021
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